Cas no 2098674-45-2 (18:0-azo PC)
18:0-azo PC Chemical and Physical Properties
Names and Identifiers
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- 18:0-azo PC
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- Inchi: 1S/C46H76N3O8P/c1-6-8-10-11-12-13-14-15-16-17-18-19-20-21-22-26-45(50)54-38-44(39-56-58(52,53)55-37-36-49(3,4)5)57-46(51)27-23-25-41-30-34-43(35-31-41)48-47-42-32-28-40(29-33-42)24-9-7-2/h28-35,44H,6-27,36-39H2,1-5H3/b48-47+/t44-/m1/s1
- InChI Key: GSDWUNYUZXXUAG-MKVJPAFLSA-N
- SMILES: N(/C1C=CC(CCCC(=O)O[C@H](COC(=O)CCCCCCCCCCCCCCCCC)COP([O-])(=O)OCC[N+](C)(C)C)=CC=1)=N\C1C=CC(CCCC)=CC=1
18:0-azo PC Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Biosynth | YID67445-1 mg |
1-Stearoyl-2-[(E)-4-(4-((4-butylphenyl)diazenyl)phenyl)butanoyl]-sn-glycero-3-phosphocholine |
2098674-45-2 | 1mg |
$165.00 | 2022-12-28 | ||
| Biosynth | YID67445-5 mg |
1-Stearoyl-2-[(E)-4-(4-((4-butylphenyl)diazenyl)phenyl)butanoyl]-sn-glycero-3-phosphocholine |
2098674-45-2 | 5mg |
$536.25 | 2022-12-28 | ||
| Biosynth | YID67445-10 mg |
1-Stearoyl-2-[(E)-4-(4-((4-butylphenyl)diazenyl)phenyl)butanoyl]-sn-glycero-3-phosphocholine |
2098674-45-2 | 10mg |
$858.00 | 2022-12-28 | ||
| Biosynth | YID67445-25 mg |
1-Stearoyl-2-[(E)-4-(4-((4-butylphenyl)diazenyl)phenyl)butanoyl]-sn-glycero-3-phosphocholine |
2098674-45-2 | 25mg |
$1,608.75 | 2022-12-28 | ||
| Biosynth | YID67445-50 mg |
1-Stearoyl-2-[(E)-4-(4-((4-butylphenyl)diazenyl)phenyl)butanoyl]-sn-glycero-3-phosphocholine |
2098674-45-2 | 50mg |
$2,574.00 | 2022-12-28 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 870622P-5MG |
18:0-azo PC |
2098674-45-2 | 5mg |
¥5601.5 | 2023-11-02 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 870622P-25MG |
18:0-azo PC |
2098674-45-2 | 25mg |
¥21200.83 | 2023-11-02 |
18:0-azo PC Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 18:0-azo PC
18:0-Azo PC: A Comprehensive Overview
18:0-Azo PC (CAS No. 2098674-45-2) is a specialized compound that has garnered significant attention in the fields of materials science and polymer chemistry. This compound, also referred to as 18:0 azo polycarbonate, is a derivative of polycarbonate (PC) functionalized with an azo group. The azo group, characterized by its nitrogen-nitrogen (N=N) double bond, imparts unique properties to the polycarbonate backbone, making it highly versatile for various applications.
The synthesis of 18:0-Azo PC typically involves a two-step process. First, the polycarbonate backbone is synthesized through a polycondensation reaction between bisphenol A and phosgene. In the second step, the azo group is introduced via nucleophilic substitution or coupling reactions. Recent advancements in catalytic systems have enabled more efficient and controlled synthesis of azo polycarbonates, ensuring higher purity and better molecular weight distribution.
One of the most notable features of 18:0-Azo PC is its ability to undergo reversible thermal or photochemical transformations. The azo group acts as a photosensitive moiety, enabling the compound to respond to external stimuli such as light or heat. This property has been exploited in the development of light-responsive polymers, which find applications in areas such as optical data storage, sensors, and drug delivery systems.
Recent studies have highlighted the potential of 18:0-Azo PC in advanced materials science. For instance, researchers have demonstrated its use in creating self-healing polymers, where the azo group facilitates bond reformation upon mechanical damage. This innovation could revolutionize industries such as automotive manufacturing and aerospace by extending product lifecycles and reducing maintenance costs.
In addition to its material applications, 18:0-Azo PC has shown promise in biomedical engineering. Its biocompatibility and ability to undergo controlled degradation make it an ideal candidate for biodegradable implants and scaffolds in tissue engineering. Recent experiments have shown that incorporating azo groups into polycarbonates enhances cell adhesion and proliferation, paving the way for next-generation medical devices.
The environmental impact of 18:0-Azo PC is another area of active research. While traditional polycarbonates are known for their persistence in the environment, the introduction of the azo group may accelerate their degradation under certain conditions. Studies are ongoing to optimize the compound's degradation pathways, ensuring it can be safely integrated into sustainable materials solutions.
In conclusion, 18:0-Azo PC (CAS No. 2098674-45-2) represents a cutting-edge advancement in polymer chemistry with diverse applications across multiple industries. Its unique properties derived from the azo group make it a valuable material for developing innovative solutions in electronics, healthcare, and environmental science. As research continues to uncover new potential uses for this compound, its role in shaping future technologies is expected to grow significantly.
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